molecular formula C6H16Cl2N2O B13589745 5-amino-N-methylpentanamidedihydrochloride

5-amino-N-methylpentanamidedihydrochloride

Cat. No.: B13589745
M. Wt: 203.11 g/mol
InChI Key: JEVVLHYLSKYGKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Amino-N-methylpentanamidedihydrochloride (CAS: 71697-89-7) is a dihydrochloride salt of a substituted pentanamide derivative. Its molecular formula is C₅H₁₃N₃O·(HCl)₂, with a molecular weight of 225.12 g/mol. Structurally, it features a linear pentanamide backbone with a primary amine group at the C5 position and an N-methyl substitution on the amide nitrogen. This compound is synthesized via multi-step reactions, including reductive amination, amide coupling, and acid deprotection, as outlined in Scheme 1 of .

The compound’s physicochemical properties remain partially characterized. Limited stability data suggest it is incompatible with strong oxidizers (e.g., nitrogen oxides, hydrogen chloride), which may induce hazardous decomposition .

Properties

Molecular Formula

C6H16Cl2N2O

Molecular Weight

203.11 g/mol

IUPAC Name

5-amino-N-methylpentanamide;dihydrochloride

InChI

InChI=1S/C6H14N2O.2ClH/c1-8-6(9)4-2-3-5-7;;/h2-5,7H2,1H3,(H,8,9);2*1H

InChI Key

JEVVLHYLSKYGKW-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)CCCCN.Cl.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-N-methylpentanamide dihydrochloride typically involves the reaction of N-methylpentanamide with an appropriate amine source under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the amide bond. The reaction conditions, such as temperature and pH, are carefully monitored to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of 5-amino-N-methylpentanamide dihydrochloride involves large-scale synthesis using optimized reaction conditions. The process includes steps such as purification and crystallization to obtain the dihydrochloride salt form. Advanced techniques like continuous flow reactors may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

5-amino-N-methylpentanamide dihydrochloride undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, typically involving controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions include various amine derivatives, oxides, and substituted amides. These products are often characterized using techniques like NMR spectroscopy and mass spectrometry to confirm their structures .

Scientific Research Applications

5-amino-N-methylpentanamide dihydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

    Medicine: Research explores its potential therapeutic applications, such as in the development of new drugs.

    Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-amino-N-methylpentanamide dihydrochloride involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity. The pathways involved include inhibition of certain metabolic enzymes and activation of signaling pathways that regulate cellular functions .

Comparison with Similar Compounds

Key Comparative Insights:

The tertiary amine and chloro substituent in 5-chloro-N-{2-[(dimethylamino)methyl]-2-methylpropyl}pentanamide confer lipophilicity, contrasting with the primary amine and hydrophilic hydrochloride salt in the target compound .

Stability and Reactivity: Ranitidine derivatives (e.g., amino alcohol hemifumarate) exhibit well-characterized degradation pathways under heat/moisture, whereas 5-amino-N-methylpentanamidedihydrochloride’s instability with oxidizers (e.g., HCl release) remains a critical handling consideration .

Biological Activity

5-Amino-N-methylpentanamidedihydrochloride, commonly referred to as 5-AMQ, is a compound that has garnered attention for its biological activity, particularly as a potent inhibitor of Nicotinamide N-methyltransferase (NNMT). This enzyme plays a crucial role in the metabolism of nicotinamide and is linked to various metabolic disorders, making 5-AMQ a candidate for therapeutic interventions in obesity and diabetes.

5-AMQ acts primarily by inhibiting NNMT, which catalyzes the N-methylation of nicotinamide and other substrates. The inhibition of NNMT has been associated with several beneficial effects on cellular metabolism, particularly in adipose tissues. Elevated NNMT levels are observed in conditions such as obesity and type 2 diabetes, suggesting that its inhibition could ameliorate metabolic dysregulation .

In Vitro Studies

In vitro studies have demonstrated that 5-AMQ exhibits high cell permeability and selectivity towards NNMT without significantly affecting other related methyltransferases. For instance, cultured adipocytes treated with 5-AMQ showed reduced lipogenesis and altered intracellular metabolite levels, including increased NAD+ and S-(5′-adenosyl)-L-methionine (SAM) .

In Vivo Studies

A pharmacokinetic study in rats revealed that 5-AMQ has substantial plasma exposure following both intravenous (IV) and oral administration. Key findings include:

  • Mean Maximum Plasma Concentration : 2252 ng/mL after oral administration.
  • Area Under the Curve (AUC) : 3708 h.ng/mL for IV and 14431 h.ng/mL for oral groups.
  • Half-Life : Approximately 3.80 hours (IV) and 6.90 hours (oral) .

These results indicate good bioavailability and suggest that 5-AMQ could be effectively utilized in therapeutic settings.

Obesity and Metabolic Disorders

A notable case study involved diet-induced obese mice treated with antisense oligonucleotides to reduce NNMT expression. These mice exhibited protection from diet-induced obesity, highlighting the potential of NNMT inhibitors like 5-AMQ in managing obesity-related metabolic disorders .

Data Table: Summary of Biological Activities

Activity TypeObservations/Results
NNMT Inhibition Potent inhibitor; reduces lipogenesis in adipocytes
Cell Permeability High permeability across cell membranes
Metabolite Alteration Increased NAD+ and SAM levels
Pharmacokinetics Good oral bioavailability; significant plasma exposure
Therapeutic Potential Promising for obesity and type 2 diabetes management

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.